Cas no 328106-55-4 (1-cyclohexyl-3-{2-(2E)-4-phenyl-2-(phenylimino)-2,3-dihydro-1,3-thiazol-3-ylethyl}thiourea)

• Product Name: 1-cyclohexyl-3-{2-(2E)-4-phenyl-2-(phenylimino)-2,3-dihydro-1,3-thiazol-3-ylethyl}thiourea
• CAS No: 328106-55-4
• MF: C₂₄H₂₈N₄S₂
• MW: 436.635922431946
• CID: 6565905
• Update Time: 2025-06-08

1-cyclohexyl-3-{2-(2E)-4-phenyl-2-(phenylimino)-2,3-dihydro-1,3-thiazol-3-ylethyl}thiourea Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3-{2-(2E)-4-phenyl-2-(phenylimino)-2,3-dihydro-1,3-thiazol-3-ylethyl}thiourea
• (E)-1-cyclohexyl-3-(2-(4-phenyl-2-(phenylimino)thiazol-3(2H)-yl)ethyl)thiourea
• Thiourea, N-cyclohexyl-N'-[2-[4-phenyl-2-(phenylimino)-3(2H)-thiazolyl]ethyl]-

• Inchi： 1S/C24H28N4S2/c29-23(26-20-12-6-2-7-13-20)25-16-17-28-22(19-10-4-1-5-11-19)18-30-24(28)27-21-14-8-3-9-15-21/h1,3-5,8-11,14-15,18,20H,2,6-7,12-13,16-17H2,(H2,25,26,29)
• InChI Key： HTWVGZNXGCTGDE-UHFFFAOYSA-N
• SMILES： N(C1CCCCC1)C(NCCN1C(C2=CC=CC=C2)=CSC1=NC1=CC=CC=C1)=S

Additional information on 1-cyclohexyl-3-{2-(2E)-4-phenyl-2-(phenylimino)-2,3-dihydro-1,3-thiazol-3-ylethyl}thiourea

Comprehensive Analysis of 1-cyclohexyl-3-{2-(2E)-4-phenyl-2-(phenylimino)-2,3-dihydro-1,3-thiazol-3-ylethyl}thiourea (CAS No. 328106-55-4)

The compound 1-cyclohexyl-3-{2-(2E)-4-phenyl-2-(phenylimino)-2,3-dihydro-1,3-thiazol-3-ylethyl}thiourea, identified by its CAS No. 328106-55-4, is a sophisticated organic molecule with a unique structural framework. This thiourea derivative features a cyclohexyl group, a phenylimino-thiazole moiety, and a phenyl ring, making it a subject of interest in medicinal chemistry and material science. Researchers are increasingly exploring its potential applications due to its modular design and functional versatility.

In recent years, the demand for heterocyclic compounds like 1-cyclohexyl-3-{2-(2E)-4-phenyl-2-(phenylimino)-2,3-dihydro-1,3-thiazol-3-ylethyl}thiourea has surged, particularly in drug discovery and agrochemical development. Its thiazole core is known for its bioactivity, often linked to antimicrobial and anti-inflammatory properties. This aligns with current trends in AI-driven drug design, where computational models predict molecular interactions to accelerate the identification of novel therapeutics.

The synthesis of CAS No. 328106-55-4 involves multi-step organic reactions, including condensation and cyclization processes. Its E-configuration (noted as (2E) in the name) is critical for stereoselective applications, a hot topic in green chemistry and catalysis. Researchers frequently search for "sustainable synthesis methods for thiourea derivatives" or "role of thiazole in drug design," reflecting broader industry priorities.

From a structure-activity relationship (SAR) perspective, the phenylimino group in 1-cyclohexyl-3-{2-(2E)-4-phenyl-2-(phenylimino)-2,3-dihydro-1,3-thiazol-3-ylethyl}thiourea may enhance binding affinity to biological targets. This is relevant to precision medicine, where tailored molecules address specific disease mechanisms. Online queries such as "how does thiourea improve drug bioavailability?" or "applications of phenyl-substituted thiazoles" underscore its interdisciplinary appeal.

Beyond pharmaceuticals, CAS No. 328106-55-4 has potential in material science, particularly in designing organic semiconductors or ligands for metal complexes. Its conjugated system and electron-rich regions make it a candidate for optoelectronic devices, a field gaining traction due to advancements in renewable energy technologies.

Analytical characterization of this compound typically employs NMR, HPLC, and mass spectrometry, ensuring purity and structural confirmation. Lab professionals often search for "best practices in analyzing complex thiourea derivatives" or "spectroscopic techniques for thiazole-containing compounds," highlighting the need for robust protocols.

In summary, 1-cyclohexyl-3-{2-(2E)-4-phenyl-2-(phenylimino)-2,3-dihydro-1,3-thiazol-3-ylethyl}thiourea exemplifies the convergence of synthetic chemistry and applied sciences. Its CAS No. 328106-55-4 serves as a gateway to innovations in life sciences and advanced materials, resonating with global research trends and user inquiries across academic and industrial platforms.